Cas no 1142816-66-7 (ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate)

Ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate is a versatile heterocyclic compound featuring a fused indole scaffold with a ketone functionality at the 4-position and an ester group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules. Its partially hydrogenated indole core offers enhanced stability compared to fully aromatic analogs, while the reactive carbonyl and ester groups provide sites for further functionalization. The compound is commonly employed in medicinal chemistry for developing tetrahydroindole-based derivatives, including potential kinase inhibitors and CNS-targeting agents. Its balanced reactivity profile allows for selective modifications under mild conditions, facilitating diverse synthetic applications.

ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate structure

1142816-66-7 structure

Product Name:ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate

CAS No:1142816-66-7

MF:C₁₁H₁₃NO₃

MW:207.225823163986

MDL:MFCD15475028

CID:1099686

PubChem ID:49853152

Update Time:2025-10-29

ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4,5,6,7-tetrahydro-4-oxo-1H-Indole-2-carboxylic acid ethyl ester
- ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate
- 1142816-66-7
- ethyl4-oxo-4,5,6,7-tetrahydro-1h-indole-2-carboxylate
- SCHEMBL2077218
- Ethyl 4,5,6,7-tetrahydro-4-oxo-1H-indole-2-carboxylate
- AKOS015966771
- EN300-207908
- ethyl 4-oxo-4,5,6,7-tetrahydro-1h-indole-2-carboxylate
- NCGC00241062-01
- CS-0142875
- DB-401285
- MDL： MFCD15475028
- Inchi： 1S/C11H13NO3/c1-2-15-11(14)9-6-7-8(12-9)4-3-5-10(7)13/h6,12H,2-5H2,1H3
- InChI Key： LIDPGDOLSVFKTR-UHFFFAOYSA-N
- SMILES： O=C1CCCC2=C1C=C(C(=O)OCC)N2

Computed Properties

Exact Mass: 207.09
Monoisotopic Mass: 207.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.2A^2
XLogP3: 1.4

ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM554275-1g	Ethyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate	1142816-66-7	95%+	1g	$***	2023-04-03
Enamine	EN300-207908-0.05g	ethyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate	1142816-66-7	95%	0.05g	$252.0	2023-09-16
Enamine	EN300-207908-0.1g	ethyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate	1142816-66-7	95%	0.1g	$376.0	2023-09-16
Enamine	EN300-207908-0.25g	ethyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate	1142816-66-7	95%	0.25g	$538.0	2023-09-16
Enamine	EN300-207908-0.5g	ethyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate	1142816-66-7	95%	0.5g	$847.0	2023-09-16
Enamine	EN300-207908-1.0g	ethyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate	1142816-66-7	95%	1g	$1086.0	2023-05-23
Enamine	EN300-207908-2.5g	ethyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate	1142816-66-7	95%	2.5g	$2127.0	2023-09-16
Enamine	EN300-207908-5.0g	ethyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate	1142816-66-7	95%	5g	$3147.0	2023-05-23
Enamine	EN300-207908-10.0g	ethyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate	1142816-66-7	95%	10g	$4667.0	2023-05-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU2237-100MG	ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate	1142816-66-7	95%	100MG	￥ 1,042.00	2023-03-31